4-Nitrocatechol
4-Nitrocatechol
4-nitrocatechol is a member of the class of catechols that is benzene-1,2-diol substituted by a nitro group at position 4.It is the by-product of the hydroxylation of p-nitrophenol. It has a role as a lipoxygenase inhibitor and a human xenobiotic metabolite. It is a C-nitro compound and a member of catechols. It is a conjugate acid of a 2-hydroxy-4-nitrophenolate.
4-Nitrocatechol is a natural product found in Homo sapiens with data available.
4-Nitrocatechol is a natural product found in Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
3316-09-4
VCID:
VC21202988
InChI:
InChI=1S/C6H5NO4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])O)O
Molecular Formula:
C6H5NO4
Molecular Weight:
155.11 g/mol
4-Nitrocatechol
CAS No.: 3316-09-4
Cat. No.: VC21202988
Molecular Formula: C6H5NO4
Molecular Weight: 155.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-nitrocatechol is a member of the class of catechols that is benzene-1,2-diol substituted by a nitro group at position 4.It is the by-product of the hydroxylation of p-nitrophenol. It has a role as a lipoxygenase inhibitor and a human xenobiotic metabolite. It is a C-nitro compound and a member of catechols. It is a conjugate acid of a 2-hydroxy-4-nitrophenolate. 4-Nitrocatechol is a natural product found in Homo sapiens with data available. |
|---|---|
| CAS No. | 3316-09-4 |
| Molecular Formula | C6H5NO4 |
| Molecular Weight | 155.11 g/mol |
| IUPAC Name | 4-nitrobenzene-1,2-diol |
| Standard InChI | InChI=1S/C6H5NO4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H |
| Standard InChI Key | XJNPNXSISMKQEX-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])O)O |
| Melting Point | 174-176 °C 174 - 176 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator